Cas no 2228493-66-9 (tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate
• CAS No: 2228493-66-9
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6190223
• PubChem ID: 165707008
• Update Time: 2025-07-02

tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate
• EN300-1891658
• 2228493-66-9

• Inchi： 1S/C13H18N2O3S/c1-13(2,3)18-12(16)15-10-7-8(17-4)5-6-9(10)11(14)19/h5-7H,1-4H3,(H2,14,19)(H,15,16)
• InChI Key： ZYILKNUIAMZORW-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)N

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate

Recent Advances in the Study of tert-Butyl N-(2-Carbamothioyl-5-Methoxyphenyl)Carbamate (CAS: 2228493-66-9)

In recent years, the compound tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate (CAS: 2228493-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and carbamothioyl functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate involves a multi-step process that typically starts with the protection of the amino group in 2-amino-5-methoxyphenol using tert-butyl carbamate, followed by the introduction of the carbamothioyl moiety. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate effectively targets and inhibits key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical mediators of inflammation. These findings suggest potential applications in the development of novel anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Additionally, the compound has shown promising results in preliminary cytotoxicity assays against various cancer cell lines. Researchers have observed that tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. This effect is believed to be mediated by the compound's interaction with mitochondrial proteins, leading to the release of cytochrome c and subsequent caspase activation. Further studies are underway to explore its potential as an anticancer agent.

Despite these promising findings, challenges remain in the development of tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Recent efforts have focused on modifying the compound's structure to enhance its drug-like properties while retaining its biological activity.

In conclusion, tert-butyl N-(2-carbamothioyl-5-methoxyphenyl)carbamate (CAS: 2228493-66-9) represents a promising candidate for further investigation in the fields of anti-inflammatory and anticancer drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in preclinical models to pave the way for clinical trials.